Cas no 188586-92-7 (Tert-butyl (2-hydroxy-1-(3-nitrophenyl)ethyl)carbamate)

• Product Name: Tert-butyl (2-hydroxy-1-(3-nitrophenyl)ethyl)carbamate
• CAS No: 188586-92-7
• MF: C₁₃H₁₈N₂O₅
• MW: 282.292423725128
• CID: 6171883
• PubChem ID: 15752353
• Update Time: 2025-06-28

Tert-butyl (2-hydroxy-1-(3-nitrophenyl)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 188586-92-7
• WDMXBGHVKOMHAT-UHFFFAOYSA-N
• tert-butyl (2-hydroxy-1-(3-nitrophenyl)ethyl)carbamate
• EN300-7548132
• tert-butyl N-[2-hydroxy-1-(3-nitrophenyl)ethyl]carbamate
• SCHEMBL9848797
• Tert-butyl (2-hydroxy-1-(3-nitrophenyl)ethyl)carbamate

• Inchi： 1S/C13H18N2O5/c1-13(2,3)20-12(17)14-11(8-16)9-5-4-6-10(7-9)15(18)19/h4-7,11,16H,8H2,1-3H3,(H,14,17)
• InChI Key： WDMXBGHVKOMHAT-UHFFFAOYSA-N
• SMILES： O(C(NC(CO)C1C=CC=C(C=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.12157168g/mol
• Monoisotopic Mass: 282.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 104Ų

Additional information on Tert-butyl (2-hydroxy-1-(3-nitrophenyl)ethyl)carbamate

Tert-butyl (2-hydroxy-1-(3-nitrophenyl)ethyl)carbamate

The compound Tert-butyl (2-hydroxy-1-(3-nitrophenyl)ethyl)carbamate with CAS No. 188586-92-7 is a significant molecule in the field of organic chemistry, particularly in the synthesis of bioactive compounds and advanced materials. This compound is characterized by its unique structure, which combines a tert-butyl group, a hydroxyl group, and a nitrophenyl moiety, making it versatile for various applications in research and industry.

Recent studies have highlighted the importance of Tert-butyl (2-hydroxy-1-(3-nitrophenyl)ethyl)carbamate in the development of novel therapeutic agents. Its structure allows for the exploration of its potential as a precursor in the synthesis of bioactive molecules, particularly in the field of oncology and neurodegenerative diseases. The presence of the nitrophenyl group introduces electronic properties that can influence the molecule's reactivity and bioavailability, making it a valuable intermediate in drug discovery.

In terms of synthesis, Tert-butyl (2-hydroxy-1-(3-nitrophenyl)ethyl)carbamate can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. Researchers have optimized these methods to improve yield and purity, ensuring that the compound meets the high standards required for both academic and industrial applications. The use of green chemistry principles in its synthesis has also been explored, aligning with global efforts to reduce environmental impact.

The compound's properties make it an ideal candidate for use in polymer science as well. Its ability to form stable bonds under certain conditions has been leveraged in the development of advanced polymers with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have demonstrated how Tert-butyl (2-hydroxy-1-(3-nitrophenyl)ethyl)carbamate can be integrated into polymer networks to enhance their performance in high-tech applications such as electronics and biomedical devices.

Moreover, Tert-butyl (2-hydroxy-1-(3-nitrophenyl)ethyl)carbamate has shown promise in catalysis. Its structure allows it to act as a ligand in transition metal-catalyzed reactions, facilitating selective transformations that are crucial for the synthesis of complex molecules. This has led to its use in asymmetric catalysis, where enantioselective reactions are desired for the production of chiral pharmaceuticals.

Recent research has also focused on understanding the photophysical properties of Tert-butyl (2-hydroxy-1-(3-nitrophenyl)ethyl)carbamate, particularly its fluorescence behavior under different conditions. This knowledge is essential for its application in sensors and imaging technologies, where precise control over light emission is critical. The compound's ability to respond to environmental changes makes it a potential candidate for real-time monitoring systems.

In conclusion, Tert-butyl (2-hydroxy-1-(3-nitrophenyl)ethyl)carbamate with CAS No. 188586-92-7 is a multifaceted compound with wide-ranging applications across various fields of science and technology. Its unique structure, combined with recent advancements in synthetic methods and material science, positions it as a key player in future innovations. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge and practical applications will undoubtedly grow.